Cas no 194491-44-6 ([5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol)

[5-(Thiophen-2-yl)-1,2-oxazol-3-yl]methanol is a heterocyclic compound featuring a thiophene-substituted isoxazole core with a hydroxymethyl functional group. This structure offers versatility as a synthetic intermediate in medicinal chemistry and material science applications. The thiophene moiety enhances electron-rich properties, while the isoxazole ring contributes to stability and bioactivity. The hydroxymethyl group provides a reactive site for further derivatization, enabling conjugation or polymerization. Its balanced lipophilicity and polarity make it suitable for designing pharmacophores or functional materials. The compound is typically handled under standard laboratory conditions and requires protection from moisture for long-term storage. Its purity and structural specificity support precise applications in targeted synthesis.
[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol structure
194491-44-6 structure
Product Name:[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol
CAS No:194491-44-6
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD03086162
CID:134261
PubChem ID:2776547
Update Time:2025-06-07

[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolemethanol,5-(2-thienyl)-
    • (5-(thiophen-2-yl)isoxazol-3-yl)methanol
    • (5-thiophen-2-yl-1,2-oxazol-3-yl)methanol
    • (5-Thiophen-2-yl-isoxazol-3-yl)-methanol
    • [5-(2-THIENYL)-3-ISOXAZOLYL]METHANOL
    • 3MQ
    • 4b0j
    • F2135-0540
    • AKOS PAO-1445
    • RARECHEM AL BD 1296
    • SALOR-INT L482765-1EA
    • [5-(2-thienyl)isoxazol-3-yl]methanol
    • 5-(2-THIENYL)-3-ISOXAZOLYL]METHANOL: TECH.
    • [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol
    • (5-(2-THIENYL)-3-ISOXAZOLYL)METHANOL
    • FT-0605438
    • MFCD03086162
    • CHEMBL1230155
    • DTXSID80380175
    • SDCCGMLS-0066041.P001
    • AKOS002671691
    • CS-0073743
    • SCHEMBL19668537
    • BDBM50458416
    • Q27453934
    • AS-82540
    • E79106
    • EN300-236388
    • CHEBI:192573
    • 194491-44-6
    • HY-W029719
    • Z431952948
    • (5-Thiophen-2-Ylisoxazol-3-Yl)methanol
    • W-206437
    • DB-026850
    • MDL： MFCD03086162
    • Inchi： 1S/C8H7NO2S/c10-5-6-4-7(11-9-6)8-2-1-3-12-8/h1-4,10H,5H2
    • InChI Key： HUAGDHXVPCSWLD-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=CC(CO)=NO1

Computed Properties

  • Exact Mass: 181.02000
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Melting Point: 54-55
  • PSA: 74.50000
  • LogP: 1.89540

[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methanol Pricemore >>

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